3-(2-Chloropyrimidin-5-yl)-5-(trifluoromethyl)-1,2,4-oxadiazole

• IUPAC Name: 3-(2-chloropyrimidin-5-yl)-5-(trifluoromethyl)-1,2,4-oxadiazole
• InChI: InChI=1S/C7H2ClF3N4O/c8-6-12-1-3(2-13-6)4-14-5(16-15-4)7(9,10)11/h1-2H
• InChI Key: QLBGHVOEHFVULX-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=NC(=N1)Cl)C2=NOC(=N2)C(F)(F)F
• Molecular Formula: C7H2ClF3N4O
• Molecular Weight: 250.56 g/mol

Description

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, starting with the synthesis of the 2-chloropyrimidine and 1,2,4-oxadiazole units, followed by their coupling. The trifluoromethyl group could be introduced at various stages of the synthesis depending on the specific methods used.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a pyrimidine ring, which is a six-membered ring containing two nitrogen atoms, and an oxadiazole ring, which is a five-membered ring containing three nitrogen atoms and one oxygen atom. The trifluoromethyl group would add significant electronegativity to the molecule.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the presence of the various functional groups. For example, the chloropyrimidine unit could undergo nucleophilic substitution reactions, while the oxadiazole ring could participate in electrophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the trifluoromethyl group could increase its lipophilicity, which could influence its solubility and permeability properties.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were being studied as a potential drug, its mechanism of action would depend on the specific biological target it interacts with.

Safety and Hazards

As with any chemical compound, the safety and hazards associated with this compound would depend on factors such as its reactivity, toxicity, and handling procedures. Proper safety precautions should always be taken when handling chemical compounds.

Future Directions

The future research directions for this compound could include further studies to explore its potential applications, such as in drug discovery or materials science. Additionally, studies could be conducted to optimize its synthesis and improve its properties.